Cas no 917246-14-1 (Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-)

• Product name: Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-
• CAS No: 917246-14-1
• MF: C₁₃H₈NO₃F₃
• MW: 283.20272
• CID: 786686
• PubChem ID: 20571966

Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-
• 1-nitro-2-[4-(trifluoromethyl)phenoxy]benzene
• DTXSID00608868
• 917246-14-1
• WWOMISSDGZCZJN-UHFFFAOYSA-N
• SCHEMBL643370

• Inchi： InChI=1S/C13H8F3NO3/c14-13(15,16)9-5-7-10(8-6-9)20-12-4-2-1-3-11(12)17(18)19/h1-8H
• InChI Key： WWOMISSDGZCZJN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)[N+](=O)[O-])OC2=CC=C(C=C2)C(F)(F)F

Computed Properties

• Exact Mass: 283.04562760g/mol
• Monoisotopic Mass: 283.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų